![molecular formula C10H14O5 B1581420 Diethylene glycol diacrylate CAS No. 4074-88-8](/img/structure/B1581420.png)
Diethylene glycol diacrylate
Overview
Description
Diethylene glycol diacrylate is a cross-linking acrylate monomer used in coatings, adhesives, and printing plates . It serves as a reactive diluent and cross-linking agent in radiation curing systems and can also be used as a modifier for crosslinking resins, plastics, and rubber .
Synthesis Analysis
The synthesis of diacrylate and dimethacrylate based on polypropylene glycol (molecular weight 400) involves reacting with acrylic/methacrylic acid in the presence of a catalyst . The decrease in acid value and the presence of a prominent peak, –C = O stretching, at 1,731 cm −1 indicates the formation of diacrylate and dimethacrylate .
Molecular Structure Analysis
The linear formula of this compound is (H2C=CHCO2CH2CH2)2O . It has a molecular weight of 214.22 .
Chemical Reactions Analysis
This compound polymerizes at high temperatures and is sensitive to light . It is incompatible with strong oxidizers, reducers, peroxides, and other radical initiators . The compound also undergoes degradation via ester hydrolysis .
Physical And Chemical Properties Analysis
This compound is a clear colorless liquid with a mild musty odor . It has a boiling point of 162 °C, a density of 1.118 g/mL at 25 °C, and a refractive index of 1.463 .
Scientific Research Applications
Humidity-Driven Actuators
- DEGDA-based hydrogels, such as poly(ethylene glycol) diacrylate (PEG-DA), can absorb water and change volume. These hydrogels can be used in humidity-responsive films, allowing them to deform and move under small humidity gradients. Such films can also serve as "humidity test strips" due to their color change and fluorescence intensity variation under different humidity levels. This makes them useful for creating humidity-driven devices like walking actuators (Lv et al., 2017).
Tissue Engineering and Biomedicine
- DEGDA is explored in tissue engineering for its biocompatibility and mechanical properties. However, native PEGDA films can inhibit cell adhesion, limiting their biomedical applications. Recent advancements involve modifying PEGDA films with nano-composites like polystyrene nano-spheres to enhance cell adhesion and spread, which can significantly influence tissue engineering outcomes (Yang et al., 2016).
Drug Delivery Systems
- DEGDA, particularly in its PEGDA form, is of interest in drug delivery due to its hydrophilicity and low toxicity. It's photopolymerizable, making it suitable for creating scaffolds in various techniques like stereolithography. By adjusting the concentration of photoinitiators and acrylates, it's possible to modify drug release profiles, making it a versatile material for personalized medicine (Rekowska et al., 2018).
Ecotoxicology
- The ecotoxicological impact of DEG, especially in the marine environment, is crucial for understanding its environmental effects. Studies on marine indicator species like algae, crustaceans, molluscs, and fish have identified no observed effect concentrations for DEG, helping to establish safe environmental limits (Manfra et al., 2015).
Molecular Synthesis
- DEG has been used in the synthesis of 2,3-disubstituted furan by annulation with 1,3-dicarbonyl compounds. It acts as an eco-friendly and economical equivalent of ethyne, offering an efficient pathway for synthesizing complex organic molecules (Yu et al., 2015).
Biomedical Hydrogel Applications
- DEGDA-based hydrogels have been utilized in various biomedical applications like tissue engineering, drug delivery, cancer therapies, and biosensing. The ability to control properties like rigidity and degradation rate through synthesis procedures makes them suitable for tailored biomedical applications (Hawkins et al., 2013).
Mechanism of Action
Target of Action
Diethylene glycol diacrylate is a versatile and highly reactive organic compound with widespread applications in various industries and scientific research . As a diacrylate ester, it comprises a glycol backbone with two attached acrylate groups . The primary targets of this compound are the molecules that it interacts with during polymerization reactions .
Mode of Action
this compound acts as a crosslinker in polymerization reactions . It contains at least two non-conjugated ethylenic double bonds in its molecule, which allows it to participate in free radical polymerization to produce dense networks . The compound is synthesized by reacting with acrylic or methacrylic acid in the presence of a catalyst .
Biochemical Pathways
The primary biochemical pathway involving this compound is the polymerization reaction . This reaction results in the formation of polymers with improved properties, which find application in various fields like pharmaceuticals, paints, column packing, optics, polymer additives, ion exchange resins, and rubbers .
Pharmacokinetics
It’s important to note that the compound should be handled with care due to its reactivity and potential for causing skin and eye irritation .
Result of Action
The result of this compound’s action is the formation of polymers with enhanced mechanical properties . For instance, it has been used to produce 3D prints of poly(ethyleneglycol)diacrylate composites with a high compression strength . The compound’s reactivity towards acrylic acid is higher than methacrylic acid, which influences the properties of the resulting polymers .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of a catalyst . For example, the rate constant for its reaction with acrylic acid is higher at all temperatures compared to methacrylic acid . Additionally, the compound should be stored properly to maintain its stability and efficacy .
Safety and Hazards
properties
IUPAC Name |
2-(2-prop-2-enoyloxyethoxy)ethyl prop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O5/c1-3-9(11)14-7-5-13-6-8-15-10(12)4-2/h3-4H,1-2,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEJBBGNFPAFPKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OCCOCCOC(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O5 | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Related CAS |
28182-75-4 | |
Record name | 2-Propenoic acid, 1,1′-(oxydi-2,1-ethanediyl) ester, homopolymer | |
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DSSTOX Substance ID |
DTXSID3025045 | |
Record name | Diethylene glycol diacrylate | |
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Molecular Weight |
214.21 g/mol | |
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Physical Description |
Diethylene glycol diacrylate is a clear colorless liquid with a mild musty odor. (NTP, 1992), Colorless liquid; [HSDB] | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Record name | Diethylene glycol diacrylate | |
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Boiling Point |
greater than 392 °F at 760 mmHg (NTP, 1992), 94 °C at 0.225 mm Hg | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Flash Point |
172 °F (NTP, 1992), 78 °C | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Record name | Diethylene glycol diacrylate | |
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Solubility |
10 to 50 mg/mL at 64 °F (NTP, 1992) | |
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Density |
1.11 (NTP, 1992) - Denser than water; will sink | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Vapor Density |
greater than 1 (NTP, 1992) (Relative to Air) | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Vapor Pressure |
1 mmHg at 102 °F ; 5.5 mmHg at 122 °F; 26.5 mmHg at 167 °F (NTP, 1992), 0.04 [mmHg] | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Color/Form |
Clear, colorless liquid /acrylate esters/ | |
CAS RN |
4074-88-8 | |
Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Record name | Diethylene glycol, diacrylate | |
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Record name | Diethylene glycol diacrylate | |
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Record name | 2-Propenoic acid, 1,1'-(oxydi-2,1-ethanediyl) ester | |
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Record name | Oxydiethylene diacrylate | |
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Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Record name | DIETHYLENE GLYCOL DIACRYLATE | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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